2-(butylsulfonyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile

• IUPAC Name: 2-butylsulfonyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C14H18N2O2S/c1-2-3-8-19(17,18)14-12(10-15)9-11-6-4-5-7-13(11)16-14/h9H,2-8H2,1H3
• InChI Key: NUMXWYCCQQRELP-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)C1=C(C=C2CCCCC2=N1)C#N
• Molecular Formula: C14H18N2O2S
• Molecular Weight: 278.37 g/mol

Description

2-(butylsulfonyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile (BTQCN) is a chemical compound that has gained attention in scientific research due to its potential applications in medicinal chemistry. It belongs to the class of quinoline derivatives and has been synthesized using various methods, including microwave-assisted synthesis and solvent-free conditions.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of 3-Arylsulfonylquinoline Derivatives : A novel method for synthesizing 3-arylsulfonylquinoline derivatives through tert-butyl hydroperoxide mediated cycloaddition between N-propargyl aromatic amine derivatives and arylsulfonylhydrazides has been developed. This process facilitates the formation of a C-S bond and quinoline ring in one step via a sulfonylation-cyclization-aromatization process (Zhang et al., 2016).

• Regioselective Synthesis of C1-functionalised 3-Arylbenzo[f]quinoline : An efficient method for regioselective synthesis of C1-functionalised 3-arylbenzo[f]quinoline has been demonstrated. This method employs camphorsulfonic acid as the catalyst in acetonitrile at 70 °C, allowing for two C–C bond formations in a one-pot three-component reaction (Gattu et al., 2016).

• Sulfonylation of Quinoline N-oxides : A concise one-pot protocol for synthesizing sulfonylated quinoline N-oxides via copper-catalyzed C-H bond activation has been developed. This process uses commercially available aryl sulfonyl chlorides as the sulfonylation reagents, obtaining various 2-aryl sulfonyl quinolines in up to 91% yields in chemo- and regioselective manners (Wu et al., 2013).

Applications in Materials Science

• Photovoltaic Properties : The photovoltaic properties of 4H-pyrano[3,2-c]quinoline derivatives have been studied, showing potential applications in organic–inorganic photodiode fabrication. These studies explore the electrical properties and photovoltaic characteristics under illumination conditions, suggesting their use in photodiodes due to improved diode parameters with certain substitutions (Zeyada et al., 2016).

Environmental and Industrial Applications

• Corrosion Inhibitors : Novel quinoline derivatives have been analyzed for their effectiveness as green corrosion inhibitors for mild steel in acidic medium. Electrochemical, SEM, AFM, and XPS studies confirm the high inhibition efficiency of these compounds, making them promising for industrial applications in corrosion protection (Singh et al., 2016).